Cas no 851094-56-9 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide
• CAS No: 851094-56-9
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6183887
• PubChem ID: 4443990
• Update Time: 2025-06-15

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide
• CHEMBL1609033
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)cyclohexanecarboxamide
• MLS000683053
• 851094-56-9
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]cyclohexanecarboxamide
• AKOS024586462
• NCGC00386825-01
• SR-01000007516
• AB00612059-02
• BRD-K53995654-001-06-8
• ML366
• N-[5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-cyclohexanecarboxamide
• SMR000323119
• MLS004820100
• SR-01000007516-1
• F0608-0041
• HMS2709H05

• Inchi： 1S/C17H19N3O4/c21-15(11-4-2-1-3-5-11)18-17-20-19-16(24-17)12-6-7-13-14(10-12)23-9-8-22-13/h6-7,10-11H,1-5,8-9H2,(H,18,20,21)
• InChI Key： MZDMOTGMRDSIDD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1=NN=C(C2C=CC3=C(C=2)OCCO3)O1

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide

Comprehensive Analysis of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 851094-56-9)

The compound N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide (CAS No. 851094-56-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core linked to a 2,3-dihydro-1,4-benzodioxin moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide has surged, driven by advancements in drug discovery and sustainable agriculture. The 1,3,4-oxadiazole ring, a key component of this molecule, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "oxadiazole derivatives in drug development" and "benzodioxin-based agrochemicals," reflecting the growing interest in this chemical space.

The synthesis of CAS No. 851094-56-9 involves multi-step organic reactions, often starting from commercially available precursors like cyclohexanecarboxylic acid and 2,3-dihydro-1,4-benzodioxin-6-carbohydrazide. Optimizing these synthetic routes is a hot topic in academic and industrial labs, as evidenced by frequent queries such as "efficient synthesis of oxadiazole-carboxamides" and "green chemistry approaches for heterocyclic compounds." The compound's stability under physiological conditions further enhances its appeal for medicinal chemistry applications.

From a structural perspective, the cyclohexanecarboxamide segment contributes to the molecule's lipophilicity, which is critical for membrane permeability in drug design. This aligns with current trends in searching for "bioavailability-enhancing chemical motifs." Additionally, the 2,3-dihydro-1,4-benzodioxin group is associated with reduced toxicity profiles, making it a preferred choice in "safer pesticide formulations"—a frequently searched term in agrochemical forums.

Ongoing research explores the derivatization of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcyclohexanecarboxamide to fine-tune its properties. For instance, introducing electron-withdrawing or -donating groups on the benzodioxin ring could modulate its electronic distribution, a strategy often discussed under "structure-activity relationship (SAR) studies." Such modifications are pivotal for targeting specific diseases or pests while minimizing off-target effects.

In conclusion, CAS No. 851094-56-9 represents a versatile chemical entity with broad potential across life sciences. Its dual applicability in pharmaceuticals and agrochemicals—coupled with rising searches for "multi-target heterocyclic compounds"—positions it as a molecule of enduring relevance. Future studies will likely focus on scaling its synthesis and exploring unexplored biological activities, ensuring its place in the next generation of bioactive agents.